Cas no 1361549-56-5 (4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl)

• Product Name: 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl
• CAS No: 1361549-56-5
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4992830
• Update Time: 2025-05-20

4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-8-3-2-7(11(14)12(8)15)6-1-4-9(16)10(17)5-6/h1-5H
• InChI Key： DORVTNQBQKGUHM-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C1C=CC(=C(C=1Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl

Chemical Profile of 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl (CAS No. 1361549-56-5)

4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361549-56-5, is a specialized organic compound belonging to the biphenyl class. This molecule features a unique structural arrangement characterized by the presence of fluorine, iodine, and chlorine substituents on its aromatic rings. The precise configuration of these heteroatoms imparts distinct chemical properties, making it a subject of significant interest in synthetic chemistry and pharmaceutical research.

The structural framework of 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl consists of two benzene rings connected at the para positions (1,4), with substitutions that create a high degree of electronic and steric complexity. The fluorine atom at the 4' position exerts an electron-withdrawing inductive effect, while the iodine and chlorine atoms at the 3' position introduce both electrophilic and nucleophilic reactivity centers. This combination makes the compound a versatile intermediate in the synthesis of more complex molecules.

In recent years, this compound has garnered attention in the field of medicinal chemistry due to its potential as a building block for drug development. The halogenated biphenyl system is particularly valuable because it can be further functionalized through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of aryl groups that can be modified to enhance binding affinity to biological targets. For instance, derivatives of 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl have been explored as precursors to kinase inhibitors and other therapeutic agents.

One notable application of this compound is in the synthesis of photoreactive molecules used in photochemical research. The halogen atoms facilitate photolysis-induced reactions, enabling the generation of reactive intermediates that can be used to study enzyme mechanisms or develop novel imaging agents. The fluorine substituent also enhances metabolic stability in some contexts, making it an attractive candidate for prodrugs or long-acting formulations.

The industrial production and handling of 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl require careful consideration of reaction conditions to optimize yield and purity. Advanced synthetic methodologies have been developed to minimize side reactions and improve scalability. Techniques such as palladium-catalyzed cross-coupling under inert atmospheres are commonly employed to ensure high selectivity. Additionally, computational modeling has been instrumental in predicting reactivity patterns and designing efficient synthetic routes.

Recent studies have highlighted the role of halogenated biphenyls in materials science as well. For example, 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl has been investigated for its potential use in organic electronics due to its ability to form stable conjugated systems. These systems are essential for applications like organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of chlorine and fluorine atoms helps modulate charge transport properties, making this compound a promising candidate for next-generation electronic materials.

The environmental impact of halogenated aromatic compounds is another area of active research. While 4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl is not classified as a persistent organic pollutant under current regulations, its derivatives may exhibit different environmental behaviors depending on their structural modifications. Researchers are focusing on developing greener synthetic routes that reduce hazardous byproducts while maintaining high yields. Biocatalytic approaches using engineered enzymes have shown promise in this regard.

In conclusion,4'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl (CAS No. 1361549-56-5) represents a fascinating example of how structural complexity can be leveraged for diverse applications in pharmaceuticals and materials science. Its unique halogenation pattern provides numerous opportunities for further functionalization through well-established synthetic techniques. As research continues to uncover new uses for this compound and its derivatives, it is likely to remain an important intermediate in both academic and industrial settings.